molecular formula C17H17Cl2N B14728728 N,N-bis(2-chloroethyl)-9H-fluoren-9-amine CAS No. 6298-61-9

N,N-bis(2-chloroethyl)-9H-fluoren-9-amine

Cat. No.: B14728728
CAS No.: 6298-61-9
M. Wt: 306.2 g/mol
InChI Key: QRTVGDHWVFVOBT-UHFFFAOYSA-N
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Description

N,N-bis(2-chloroethyl)-9H-fluoren-9-amine is a chemical compound that belongs to the class of nitrogen mustards. These compounds are known for their alkylating properties, which make them useful in various chemical and biological applications. The structure of this compound consists of a fluorenyl group attached to a nitrogen atom, which is further bonded to two 2-chloroethyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N-bis(2-chloroethyl)-9H-fl

Properties

CAS No.

6298-61-9

Molecular Formula

C17H17Cl2N

Molecular Weight

306.2 g/mol

IUPAC Name

N,N-bis(2-chloroethyl)-9H-fluoren-9-amine

InChI

InChI=1S/C17H17Cl2N/c18-9-11-20(12-10-19)17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17H,9-12H2

InChI Key

QRTVGDHWVFVOBT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(C3=CC=CC=C32)N(CCCl)CCCl

Origin of Product

United States

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